Cas no 2377607-47-9 (4,5-Difluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)

• Product Name: 4,5-Difluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• CAS No: 2377607-47-9
• MF: C₁₂H₁₆BF₂NO₂
• MW: 255.06875038147
• CID: 5524952
• Update Time: 2025-05-22

4,5-Difluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

• Inchi： 1S/C12H16BF2NO2/c1-11(2)12(3,4)18-13(17-11)7-5-8(14)9(15)6-10(7)16/h5-6H,16H2,1-4H3
• InChI Key： UVNKZLRUWTULCF-UHFFFAOYSA-N
• SMILES： C1(N)=CC(F)=C(F)C=C1B1OC(C)(C)C(C)(C)O1

Additional information on 4,5-Difluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

4,5-Difluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (CAS No. 2377607-47-9): A Versatile Boron-Containing Building Block for Organic Synthesis

The compound 4,5-Difluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (CAS No. 2377607-47-9) represents an important class of boron-containing aromatic amines that has gained significant attention in modern organic synthesis. As a fluorinated arylboronic ester derivative, this compound serves as a valuable intermediate in the preparation of various pharmaceuticals, agrochemicals, and functional materials. The unique combination of difluoro substitution and tetramethyl dioxaborolane protection makes this molecule particularly useful in Suzuki-Miyaura cross-coupling reactions, one of the most widely employed transformations in medicinal chemistry.

Recent trends in drug discovery have shown increasing demand for fluorinated boronic acid derivatives, with particular interest in compounds like 4,5-Difluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline. This is largely due to the growing importance of fluorine-containing pharmaceuticals and the need for efficient synthetic methods to incorporate both fluorine atoms and boron functionalities into complex molecules. The presence of two fluorine atoms at the 4 and 5 positions of the aromatic ring significantly alters the electronic properties of the molecule, making it an attractive building block for designing compounds with improved metabolic stability and membrane permeability.

The tetramethyl-1,3,2-dioxaborolane protecting group in 4,5-Difluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline offers several advantages over conventional boronic acids. This protection enhances the compound's stability against protodeboronation and oxidation, while maintaining good reactivity in cross-coupling reactions. The aniline functionality provides an additional handle for further derivatization, allowing chemists to construct more complex molecular architectures through subsequent transformations such as amide formation, reductive amination, or diazotization reactions.

In the context of current research trends, 4,5-Difluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline finds applications in several cutting-edge areas. First, it serves as a key intermediate in the synthesis of fluorinated biaryl compounds, which are prevalent scaffolds in many FDA-approved drugs. Second, the compound is valuable for preparing PET radiotracer precursors, as the fluorine atoms can potentially be replaced with fluorine-18 for positron emission tomography imaging. Third, the molecule is used in materials science for developing organic electronic materials with tailored optoelectronic properties.

The synthesis of 4,5-Difluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline typically involves the lithiation-borylation sequence starting from commercially available 2,3-difluoroaniline. The amino group is first protected, followed by directed ortho-metalation and subsequent reaction with 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Recent advances in borylation methodologies have improved the efficiency of this transformation, making the compound more accessible to researchers.

From a commercial perspective, the demand for 4,5-Difluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline has been steadily increasing, driven by the expansion of fluorinated drug discovery programs in pharmaceutical companies. Several contract research organizations and fine chemical suppliers now offer this compound in various quantities, with purity levels suitable for different applications. The price point varies depending on scale and purity requirements, but it generally falls within the range of other specialized boronic ester building blocks.

When handling 4,5-Difluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, standard laboratory precautions for amine-containing compounds should be observed. The compound is typically stable under inert atmosphere at room temperature, but prolonged exposure to moisture or air should be avoided to prevent degradation of the boronic ester moiety. Storage recommendations include keeping the material in a tightly sealed container under nitrogen or argon, preferably at low temperatures for long-term preservation.

Future research directions involving 4,5-Difluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline may explore its application in DNA-encoded library synthesis, where the combination of fluorine atoms and boronic ester functionality could enable the creation of diverse compound collections for screening. Additionally, the compound's potential in covalent inhibitor design through the aniline group merits further investigation, particularly for targeting cysteine residues in proteins.

In summary, 4,5-Difluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (CAS No. 2377607-47-9) represents a versatile and valuable building block in modern organic synthesis. Its unique structural features, combining fluorine substitution, boronic ester protection, and aniline functionality, make it particularly useful for pharmaceutical research and materials science applications. As the demand for fluorinated boronic acid derivatives continues to grow in drug discovery, this compound is likely to maintain its importance as a synthetic intermediate in the coming years.